N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide

• IUPAC Name: N-benzyl-2-(8-methoxy-2-methyl-4-oxoquinolin-1-yl)acetamide
• InChI: InChI=1S/C20H20N2O3/c1-14-11-17(23)16-9-6-10-18(25-2)20(16)22(14)13-19(24)21-12-15-7-4-3-5-8-15/h3-11H,12-13H2,1-2H3,(H,21,24)
• InChI Key: VNSTVOANALFRIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(N1CC(=O)NCC3=CC=CC=C3)C(=CC=C2)OC
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BMA-155 or 8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl) benzylacetamide.

Mechanism of Action

The mechanism of action of N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide has been shown to induce apoptosis (cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, it has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide in lab experiments is its potent anti-cancer activity. It is also relatively easy to synthesize, making it readily available for use in research. One limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the treatment of cancer.

Future Directions

There are several future directions for research on N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide. One direction is to further investigate its mechanism of action and how it induces apoptosis in cancer cells. Another direction is to study its potential use in combination with other anti-cancer drugs to enhance its efficacy. Additionally, research could focus on developing new derivatives of this compound with improved potency and selectivity. Finally, research could investigate its potential use in the treatment of other diseases, such as inflammatory disorders.

Synthesis Methods

The synthesis of N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide is a complex process that involves multiple steps. The starting material for this synthesis is 8-methoxy-2-methyl-4-oxo-1(4H)-quinolinone, which is treated with benzyl bromide and potassium carbonate in dimethylformamide to form the intermediate product. This intermediate is then reacted with N-Boc-glycine and trifluoroacetic acid to form the final product, N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide.

Scientific Research Applications

N-benzyl-2-(8-methoxy-2-methyl-4-oxo-1(4H)-quinolinyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-cancer properties and has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and melanoma.